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Compound of Interest

Compound Name: Benzene, tetrapropylene-

Cat. No.: B1584789 Get Quote

An In-Depth Technical Guide to
Tetrapropylbenzene
A comprehensive overview for researchers, scientists, and drug development professionals.

Introduction
Tetrapropylbenzene, systematically known as "Benzene, tetrapropylene-," is a complex

mixture of branched-chain aromatic hydrocarbons. Historically, it was a significant industrial

chemical, primarily serving as a precursor to alkylbenzene sulfonate surfactants. Its production

involves the alkylation of benzene with propylene tetramer, resulting in a product with a high

degree of isomeric complexity. This guide provides a detailed exploration of the chemical and

physical properties, synthesis, reactivity, applications, and toxicological profile of

tetrapropylbenzene, offering valuable insights for professionals in research and development.

Chemical and Physical Properties
Tetrapropylbenzene is a colorless to yellowish liquid with a characteristic aromatic odor. Due to

its nature as a complex mixture of isomers, its physical properties are typically reported as

ranges.
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Property Value Source(s)

CAS Number 25265-78-5 [1]

Molecular Formula C₁₈H₃₀ [1][2]

Molecular Weight 246.43 g/mol [1][2]

Appearance Colorless to yellowish liquid [2]

Density 0.856 - 0.862 g/mL at 25°C [2]

Boiling Point 185-188°C at 15 mmHg [2]

Melting Point 3°C [2]

Refractive Index n20/D 1.482 [2]

Solubility

Soluble in organic solvents

such as alcohols, ethers, and

aromatic hydrocarbons.

[2]

Isomeric Complexity
The term "tetrapropylbenzene" is a simplification, as the industrial product is a complex mixture

of isomers. This complexity arises from the structure of the propylene tetramer used in its

synthesis, which is itself a mixture of highly branched C₁₂ alkenes. Consequently, the resulting

tetrapropylbenzene contains numerous positional isomers of the dodecyl group on the benzene

ring, as well as various branching patterns within the alkyl chain. This isomeric distribution

significantly influences the physicochemical properties and biodegradability of the final product.

Synthesis of Tetrapropylbenzene
The primary industrial method for producing tetrapropylbenzene is the Friedel-Crafts alkylation

of benzene with propylene tetramer. This electrophilic aromatic substitution reaction is typically

catalyzed by strong Lewis acids such as aluminum chloride (AlCl₃) or hydrofluoric acid (HF).

Formation of Propylene Tetramer
Propylene tetramer is produced through the oligomerization of propylene using a catalyst, often

a solid phosphoric acid catalyst. The reaction conditions, such as temperature and pressure,
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are controlled to favor the formation of the C₁₂ fraction.

Experimental Protocol: Synthesis of Propylene Tetramer

Catalyst Preparation: A solid phosphoric acid catalyst is packed into a fixed-bed reactor.

Reaction Conditions: Propylene gas is fed into the reactor at a controlled temperature and

pressure. Typical temperatures range from 150°C to 250°C, with pressures up to 1000 psi.

Product Separation: The resulting mixture of propylene oligomers is fractionally distilled to

isolate the C₁₂ fraction (propylene tetramer).

Friedel-Crafts Alkylation
The synthesized propylene tetramer is then reacted with benzene in the presence of a Friedel-

Crafts catalyst.

Experimental Protocol: Friedel-Crafts Alkylation of Benzene with Propylene Tetramer

Reaction Setup: A stirred reactor is charged with benzene and the Friedel-Crafts catalyst

(e.g., AlCl₃).

Reactant Addition: Propylene tetramer is slowly added to the benzene-catalyst mixture while

maintaining a controlled temperature, typically between 30°C and 70°C.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as gas

chromatography to determine the conversion of benzene and the formation of

tetrapropylbenzene.

Workup: Upon completion, the reaction mixture is quenched, typically with water or a dilute

acid, to deactivate the catalyst. The organic layer is then separated, washed, and distilled to

purify the tetrapropylbenzene product.
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Caption: Synthesis of Tetrapropylbenzene.

Chemical Reactivity
The chemical reactivity of tetrapropylbenzene is characteristic of alkylbenzenes. The benzene

ring can undergo further electrophilic aromatic substitution, and the alkyl side chains can be

subject to oxidation.

Sulfonation
One of the most important reactions of tetrapropylbenzene is sulfonation to produce

tetrapropylenebenzene sulfonate. This is achieved by reacting tetrapropylbenzene with a

sulfonating agent, such as fuming sulfuric acid or sulfur trioxide. The resulting sulfonic acid is

then neutralized to form the sodium salt, which is a widely used surfactant.

Tetrapropylbenzene SO3 / H2SO4 Tetrapropylenebenzene
Sulfonic Acid

Sulfonation NaOH Sodium Tetrapropylenebenzene
Sulfonate
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Caption: Sulfonation of Tetrapropylbenzene.

Oxidation
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The alkyl side chains of tetrapropylbenzene can be oxidized under strong oxidizing conditions,

although the branched nature of the chains makes them more resistant to oxidation compared

to linear alkylbenzenes.

Applications
The primary application of tetrapropylbenzene has been as an intermediate in the production of

tetrapropylenebenzene sulfonate, a key component of synthetic detergents.[3] Due to its good

thermal and oxidative stability, it has also found use as a functional fluid, such as in lubricants

and hydraulic fluids.[2]

Analytical Characterization
The complex isomeric nature of tetrapropylbenzene necessitates powerful analytical

techniques for its characterization.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the most common method for analyzing tetrapropylbenzene. A high-resolution

capillary column can separate the numerous isomers, and the mass spectrometer provides

fragmentation patterns that aid in their identification. The mass spectra of alkylbenzenes are

often characterized by a prominent peak at m/z 91, corresponding to the tropylium ion

([C₇H₇]⁺), and other fragments resulting from the cleavage of the alkyl side chain.

Experimental Protocol: GC-MS Analysis of Tetrapropylbenzene

Sample Preparation: Dilute the tetrapropylbenzene sample in a suitable solvent (e.g.,

hexane).

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms) is typically used.

Injector Temperature: 250°C.

Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a high temperature

(e.g., 300°C) to ensure the elution of all isomers.
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Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from a low m/z (e.g., 40) to a high m/z (e.g., 300) to capture the

molecular ion and all fragment ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy can provide valuable information about the structure of the

isomers present in tetrapropylbenzene. The aromatic region of the ¹H NMR spectrum will show

complex multiplets corresponding to the protons on the benzene ring. The aliphatic region will

display a multitude of overlapping signals from the protons on the highly branched alkyl chains.

Infrared (IR) Spectroscopy
The IR spectrum of tetrapropylbenzene will exhibit characteristic absorption bands for aromatic

C-H stretching (around 3000-3100 cm⁻¹) and C=C stretching (around 1450-1600 cm⁻¹). Strong

bands corresponding to aliphatic C-H stretching will also be present (around 2850-2960 cm⁻¹).

Toxicology and Safety
Tetrapropylbenzene is considered to be of moderate acute toxicity. The primary hazards are

associated with aspiration and eye irritation.

GHS Hazard Statements:

H304: May be fatal if swallowed and enters airways.[1]

H319: Causes serious eye irritation.[1]

H411: Toxic to aquatic life with long lasting effects.[1]

Specific LD₅₀ values for tetrapropylbenzene are not readily available, likely due to its isomeric

complexity. However, data for related alkylbenzenes suggest that the oral LD₅₀ is likely to be in

the range of several grams per kilogram of body weight.
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Environmental Fate and Biodegradation
A significant aspect of tetrapropylbenzene is its environmental persistence. The highly

branched structure of the alkyl side chains makes it resistant to biodegradation by

microorganisms.[3][4] This poor biodegradability led to environmental problems such as

foaming in waterways and was the primary reason for its replacement with the more readily

biodegradable linear alkylbenzenes (LABs) in the manufacturing of detergents.[3][4]

Conclusion
Tetrapropylbenzene is a historically important industrial chemical with a complex isomeric

nature. While its use has declined due to environmental concerns related to its poor

biodegradability, a thorough understanding of its chemical and physical properties, synthesis,

and reactivity remains crucial for researchers and professionals dealing with legacy

environmental contamination and for those in fields where branched alkylbenzenes may still

find niche applications. This guide has provided a comprehensive overview of the key technical

aspects of tetrapropylbenzene, serving as a valuable resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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